Cas no 27410-43-1 (Benzothiazole,2-(propylthio)-)
Benzothiazole,2-(propylthio)- structure
Product Name:Benzothiazole,2-(propylthio)-
CAS No:27410-43-1
MF:C10H11NS2
MW:209.33103966713
CID:251154
PubChem ID:4519735
Update Time:2025-04-19
Benzothiazole,2-(propylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazole,2-(propylthio)-
- 2-Propylthiobenzothiazole
- 2-(Propylsulfanyl)-1,3-benzothiazole
- 2-(propylthio)benzo[d]thiazole
- CHEMBL4074916
- 27410-43-1
- SCHEMBL266476
- AKOS024342730
- DTXSID901310590
- 2-PROPYLSULFANYL-BENZOTHIAZOLE
- 2-(Propylthio)benzothiazole
-
- Inchi: 1S/C10H11NS2/c1-2-7-12-10-11-8-5-3-4-6-9(8)13-10/h3-6H,2,7H2,1H3
- InChI Key: CIMWYVHVXVPYOO-UHFFFAOYSA-N
- SMILES: S(C1=NC2C=CC=CC=2S1)CCC
Computed Properties
- Exact Mass: 209.03343
- Monoisotopic Mass: 209.033
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 66.4A^2
Experimental Properties
- PSA: 12.89
Benzothiazole,2-(propylthio)- Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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